(5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C24H18FNO3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: (5Z)-3-[(4-fluorophenyl)methyl]-5-[(2-phenylmethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H18FNO3S/c25-20-12-10-17(11-13-20)15-26-23(27)22(30-24(26)28)14-19-8-4-5-9-21(19)29-16-18-6-2-1-3-7-18/h1-14H,15-16H2/b22-14-
• InChI Key: PHYDHMZPYPTYKV-HMAPJEAMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F
• SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Description

(5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its promising potential as a therapeutic agent. This compound belongs to the thiazolidinedione class of compounds and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that this compound exerts its effects by modulating various signaling pathways in the body. It has been shown to activate PPARγ, a nuclear receptor that plays a key role in glucose and lipid metabolism. This activation leads to the inhibition of inflammatory cytokines and the promotion of insulin sensitivity.
Biochemical and Physiological Effects:
(5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. Additionally, it has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments is its high potency and specificity. This compound has been shown to exhibit significant effects at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the lab.

Future Directions

There are several future directions for the study of (5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of novel derivatives of this compound with improved potency and specificity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of (5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 2-(benzyloxy)benzaldehyde and 4-fluorobenzylamine to form a Schiff base, which is then reacted with thiazolidine-2,4-dione in the presence of a catalyst to produce the desired compound. This synthesis method has been optimized to produce high yields of pure compound.

Scientific Research Applications

(5Z)-5-[2-(benzyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.